Cas no 87164-31-6 (schisanlactone A)

schisanlactone A structure
schisanlactone A structure
Product Name:schisanlactone A
CAS No:87164-31-6
MF:C30H40O4
MW:464.636209487915
CID:2021547
PubChem ID:435759
Update Time:2024-03-01

schisanlactone A Chemical and Physical Properties

Names and Identifiers

    • schisanlactone A
    • (3R,3aR,11aR,13bR)-3-[(1S)-1-[(2R)-3,6-Dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-2,3,3a,4,5,11,11a,12,13,13b-decahydro-3a,11,11,13b-tetramethylindeno[5′,4′:4,5]cyclohept[1,2-c]oxepin-9(1H)-one (ACI)
    • A,B(9a)-Dihomo-19-nor-4-oxalanosta-1,8,9a,24-tetraen-26-oic acid, 22-hydroxy-3-oxo-, δ-lactone, (22R)- (ZCI)
    • Indeno[5′,4′:4,5]cyclohept[1,2-c]oxepin-9(1H)-one, 3-[1-(3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl)ethyl]-2,3,3a,4,5,11,11a,12,13,13b-decahydro-3a,11,11,13b-tetramethyl-, [3R-[3α[S*(R*)],3aα,11aβ,13bβ]]-
    • NSC-375511
    • NSC375511
    • 87164-31-6
    • 8,8,13,17-Tetramethyl-16-[1-(5-methyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-7-oxatetracyclo[10.7.0.03,9.013,17]nonadeca-1(12),2,4-trien-6-one
    • Inchi: 1S/C30H40O4/c1-18-7-11-25(33-27(18)32)19(2)22-14-16-30(6)24-10-9-23-20(8-12-26(31)34-28(23,3)4)17-21(24)13-15-29(22,30)5/h7-8,12,17,19,22-23,25H,9-11,13-16H2,1-6H3
    • InChI Key: VJNOAOVMGNCSPJ-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC3CCC4(C(CCC4C(C4CC=C(C)C(=O)O4)C)(C)C=3CCC2C(C)(C)O1)C

Computed Properties

  • Exact Mass: 464.29265975g/mol
  • Monoisotopic Mass: 464.29265975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.853
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Color/Form: Powder

schisanlactone A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
FS-7587-5mg
Schisanlactone A
87164-31-6 >95%
5mg
£626.00 2025-07-08
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.